Cas no 10097-02-6 (2,2-Bis(hydroxymethyl)butanoic acid)

2,2-Bis(hydroxymethyl)butanoic acid Properties

Names and Identifiers

• 2,2-Bis(hydroxymethyl)butanoic acid
• 2,2-Bis(hydroxymethyl)-n-butyric acid
• Dimethylolbutanoic acid
• 2,2-Bis(hydroxymethyl)butyric Acid
• 2,2-Dihydroxymethylbutyric acid
• 2,2-Dimethylolbutyric Acid
• DMBA
• 2,2-BIS(4-CARBAMOYL-3-NITROPHENYL)HEXAF
• 2,2'-bis(hydroxymethyl)butyric acid
• 2,2-bis-(Hydroxymethyl)-n-buty
• 2,2-dimethylolbutanoic acid
• Bis (hydroxyMethyl) butyric acid
• DimethylolButanoicAcid(Dmba)
• Dimethylolbutanoie Acid(DMBA)
• Dimethylolbutansure
• Butyricacid, 2,2-bis(hydroxymethyl)- (7CI,8CI)
• Nikkamer BA
• a,a-Dimethylolbutanoic acid
• Butanoic acid, 2,2-bis(hydroxymethyl)-
• Dimethylol butanoic acid
• 42UJ0Z625V
• Butanoic acid, bis(hydroxymethyl)-
• dimethylolbutyric acid
• KSC268K4R
• Jsp000175
• JVYDLYGCSIHCMR-UHFFFAOYSA-
• JVYDLYGCSIHCMR-UHFFFAOYSA-N
• 2,2-bis-(
• DMBA (DIMETHYLOLBUTANOIC ACID)
• +Expand

• MDL： MFCD00190088
• InChIKey： JVYDLYGCSIHCMR-UHFFFAOYSA-N
• Inchi： 1S/C6H12O4/c1-2-6(3-7,4-8)5(9)10/h7-8H,2-4H2,1H3,(H,9,10)
• SMILES： O([H])C([H])([H])C(C(=O)O[H])(C([H])([H])O[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 148.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 148.074
• Heavy Atom Count: 10
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: -0.54800
• PSA: 77.76000
• Refractive Index: 1.499
• Boiling Point: 360 °Cat760mmHg
• Melting Point: 109-112 °C (lit.)
• Flash Point: 185.7 °C
• Solubility: acetone: 18 wt. % at 40 °C
• Color/Form: Powder
• Solubility: Acetone: 18 wt.% at 40 ° C
• Density: 1.2630

2,2-Bis(hydroxymethyl)butanoic acid Security Information

• Symbol: GHS05
• WGK Germany：1
• Safety Term：S26;S39;S61
• Safety Instruction： S26-S39-S61
• Risk Phrases：R41; R52/53
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318,H412
• Warning Statement： P273,P280,P305+P351+P338
• Prompt：warning
• Risk Phrases： 41-52/53
• Signal Word：Danger

2,2-Bis(hydroxymethyl)butanoic acid Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials